Cas no 5806-58-6 (Benzene, 1,1'-(1,2-ethynediyl)bis[2,4,6-trimethyl-)

• Product Name: Benzene, 1,1'-(1,2-ethynediyl)bis[2,4,6-trimethyl-
• CAS No: 5806-58-6
• MF: C₂₀H₂₂
• MW: 262.388685703278
• MDL: MFCD32665767
• CID: 343215
• PubChem ID: 12708788
• Update Time: 2025-08-05

Benzene, 1,1'-(1,2-ethynediyl)bis[2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trimethyl-2-[2-(2,4,6-trimethylphenyl)ethynyl]benzene
• 1,1'-(Ethyne-1,2-diyl)bis(2,4,6-trimethylbenzene)
• MFCD32665767
• Bis(mesityl)acetylene
• bis(2,4,6-trimethylphenyl)acetylene
• 5806-58-6
• DTXSID60507580
• Benzene, 1,1'-(1,2-ethynediyl)bis[2,4,6-trimethyl-

• MDL： MFCD32665767
• Inchi： 1S/C20H22/c1-13-9-15(3)19(16(4)10-13)7-8-20-17(5)11-14(2)12-18(20)6/h9-12H,1-6H3
• InChI Key： KCOVOLGYBMTWKB-UHFFFAOYSA-N
• SMILES： C1(C#CC2C(C)=CC(C)=CC=2C)C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 262.17226
• Monoisotopic Mass: 262.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives